Cas no 78590-17-7 (DEHYDROISOANDROSTERONE 3-SULFATE SODIUM)
78590-17-7 structure
Product Name:DEHYDROISOANDROSTERONE 3-SULFATE SODIUM
CAS No:78590-17-7
MF:C19H31NaO7S
MW:426.500016450882
CID:984281
PubChem ID:23694217
Update Time:2025-04-20
DEHYDROISOANDROSTERONE 3-SULFATE SODIUM Chemical and Physical Properties
Names and Identifiers
-
- DEHYDROISOANDROSTERONE 3-SULFATE SODIUM
- 5-ANDROSTEN-3B-OL-17-ONE 3-SULFATE SODIUM
- sodium,[(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] sulfate,dihydrate
- E1CR8487EN
- Mylis (TN)
- Prasterone sulfate sodium salt dihydrate
- Sodium dehydroepiandrosterone sulfate
- UNII-E1CR8487EN
- 5-Androsten-3b-ol-17-one sulfate sodium salt dihydrate
- MFCD11045975
- sodium (3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-3-sulfonatooxy-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene dihydrate
- sodium;[(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] sulfate;dihydrate
- ANDROST-5-EN-17-ONE, 3.BETA.-HYDROXY-, HYDROGEN SULFATE, SODIUM SALT, DIHYDRATE
- Sodium prasterone sulfate [JAN]
- 3.BETA.-HYDROXY-5-ANDROSTEN-17-ONE SODIUM SULFATE DIHYDRATE
- 3-(Sulfooxy)androst-5-en-17-one sodium salt, dihydrate, (3beta)-
- Prasterone sodium sulfate dihydrate
- Dehydroisoandrosterone 3-sulfate sodium salt dihydrate, >=93% (TLC), powder
- 78590-17-7
- DTXSID9045764
- ANDROST-5-EN-17-ONE, 3-(SULFOOXY)-, SODIUM SALT, DIHYDRATE, (3.BETA.)-
- Sodium prasterone sulfate hydrate (JP17)
- PRASTERONE SODIUM SULFATE HYDRATE [JAN]
- NCGC00093811-01
- 5-Androsten-3beta-ol-17-one sulphate,sodium salt
- CHEMBL3188432
- Prasterone sulfate sodium hydrate
- Tox21_111223
- SODIUM PRASTERONE SULFATE HYDRATE
- 5-Androsten-3beta-ol-17-one sulfate sodium salt dihydrate
- Dehydroisoandrosterone 3-sulfate sodium salt dihydrate
- CAS-78590-17-7
- DEHYDROEPIANDROSTERONE SULFATE SODIUM SALT DIHYDRATE
- DTXCID7025764
- CHEBI:32148
- Sodium prasterone sulfate dihydrate
- Q27276745
- Androst-5-en-17-one, 3-(sulfooxy)-, sodium salt, dihydrate, (3beta)-
- D01616
- DEHYDROEPIANDROSTERONE SULFATE:SODIUM SALT:2H2O (2,2,3,4,4,6-D6, 95%) (DHEAS)
- NLNMKDUYGPNWAO-OXNWJOIVSA-M
- Sodium prasterone sulfate hydrate (JP18)
-
- Inchi: 1S/C19H28O5S.Na.2H2O/c1-18-9-7-13(24-25(21,22)23)11-12(18)3-4-14-15-5-6-17(20)19(15,2)10-8-16(14)18;;;/h3,13-16H,4-11H2,1-2H3,(H,21,22,23);;2*1H2/q;+1;;/p-1/t13-,14-,15-,16-,18-,19-;;;/m0.../s1
- InChI Key: NLNMKDUYGPNWAO-OXNWJOIVSA-M
- SMILES: S(=O)(=O)([O-])O[C@H]1CC[C@@]2(C)C(C1)=CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@@H]12)=O.[Na+].O.O
Computed Properties
- Exact Mass: 426.16900
- Monoisotopic Mass: 426.169
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 727
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93.9A^2
Experimental Properties
- Melting Point: 148-149 °C (dec.)(lit.)
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Solubility: methanol: clear to hazy
- PSA: 110.34000
- LogP: 4.31590
DEHYDROISOANDROSTERONE 3-SULFATE SODIUM Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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